4-[(E)-2-(5-bromo-1,3-thiazol-2-yl)ethenyl]thiadiazole

• IUPAC Name: 4-[(E)-2-(5-bromo-1,3-thiazol-2-yl)ethenyl]thiadiazole
• InChI: InChI=1S/C7H4BrN3S2/c8-6-3-9-7(13-6)2-1-5-4-12-11-10-5/h1-4H/b2-1+
• InChI Key: QEMIONCRWQRRRW-OWOJBTEDSA-N
• Canonical SMILES: C1=C(SC(=N1)C=CC2=CSN=N2)Br
• Isomeric SMILES: C1=C(SC(=N1)/C=C/C2=CSN=N2)Br
• Molecular Formula: C7H4BrN3S2
• Molecular Weight: 274.2 g/mol

Description

4-[(E)-2-(5-bromo-1,3-thiazol-2-yl)ethenyl]thiadiazole is a chemical compound that belongs to the class of thiadiazoles. It has been extensively studied for its potential applications in various scientific research fields, including material science, organic chemistry, and pharmacology. In

Scientific Research Applications

4-[(E)-2-(5-bromo-1,3-thiazol-2-yl)ethenyl]thiadiazole has been extensively studied for its potential applications in various scientific research fields. In material science, it has been used as a building block for the synthesis of novel organic semiconductors. In organic chemistry, it has been used as a reactant for the synthesis of various heterocyclic compounds. In pharmacology, it has been studied for its potential as an anti-cancer agent, anti-inflammatory agent, and anti-microbial agent.

Mechanism of Action

The mechanism of action of 4-[(E)-2-(5-bromo-1,3-thiazol-2-yl)ethenyl]thiadiazole is not fully understood. However, it has been suggested that it exerts its pharmacological effects through the inhibition of various enzymes and signaling pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which play a role in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells, reduce inflammation, and inhibit the activity of various enzymes. In vivo studies have shown that it can reduce tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[(E)-2-(5-bromo-1,3-thiazol-2-yl)ethenyl]thiadiazole in lab experiments is its versatility. It can be used as a building block for the synthesis of various compounds and can be easily modified to achieve desired properties. However, one of the limitations is its potential toxicity. It is important to handle it with caution and follow proper safety protocols.

Future Directions

There are several future directions for the study of 4-[(E)-2-(5-bromo-1,3-thiazol-2-yl)ethenyl]thiadiazole. One potential direction is the development of novel organic semiconductors for use in electronic devices. Another direction is the study of its potential as an anti-cancer agent, particularly in combination with other drugs. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 4-[(E)-2-(5-bromo-1,3-thiazol-2-yl)ethenyl]thiadiazole can be achieved through various methods. One of the most common methods is the reaction of 2-amino-5-bromothiazole with ethyl chloroacetate, followed by the reaction of the resulting product with thiosemicarbazide. The final product is obtained through the cyclization of the intermediate compound.